![molecular formula C19H28N4O3 B3963254 N-methyl-N-(1-methyl-4-piperidinyl)-3-nitro-4-(1-piperidinyl)benzamide](/img/structure/B3963254.png)
N-methyl-N-(1-methyl-4-piperidinyl)-3-nitro-4-(1-piperidinyl)benzamide
Overview
Description
N-methyl-N-(1-methyl-4-piperidinyl)-3-nitro-4-(1-piperidinyl)benzamide, also known as MNPA, is a chemical compound that has been of interest in scientific research due to its potential therapeutic applications. MNPA is a member of the benzamide family of compounds and has been found to have a unique mechanism of action that makes it a promising candidate for further study.
Mechanism of Action
The mechanism of action of N-methyl-N-(1-methyl-4-piperidinyl)-3-nitro-4-(1-piperidinyl)benzamide is not fully understood, but it is thought to involve its interaction with the dopamine system in the brain. This compound has been found to block the uptake of dopamine in the brain, which may be responsible for its ability to block the reinforcing effects of drugs of abuse. This compound has also been found to increase levels of dopamine in certain areas of the brain, which may be responsible for its potential as a treatment for depression and anxiety.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects in animal models. It has been found to increase levels of dopamine and other neurotransmitters in the brain, which may be responsible for its potential as a treatment for depression and anxiety. This compound has also been found to block the reinforcing effects of drugs of abuse, suggesting that it may be a promising candidate for the treatment of addiction.
Advantages and Limitations for Lab Experiments
One advantage of N-methyl-N-(1-methyl-4-piperidinyl)-3-nitro-4-(1-piperidinyl)benzamide for lab experiments is that it has been found to be relatively stable and easy to handle. It has also been found to have a high affinity for the dopamine transporter, which makes it a useful tool for studying the dopamine system in the brain. One limitation of this compound is that it has not been extensively studied in humans, so its safety and efficacy in humans are not yet known.
Future Directions
There are a number of future directions for research on N-methyl-N-(1-methyl-4-piperidinyl)-3-nitro-4-(1-piperidinyl)benzamide. One area of interest is its potential as a treatment for addiction. Further studies are needed to determine its safety and efficacy in humans, as well as its potential for use in combination with other treatments. Another area of interest is its potential as a treatment for depression and anxiety. Further studies are needed to determine the optimal dosage and duration of treatment, as well as its potential for use in combination with other treatments. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential for use in other areas of research.
Scientific Research Applications
N-methyl-N-(1-methyl-4-piperidinyl)-3-nitro-4-(1-piperidinyl)benzamide has been studied for its potential therapeutic applications in a variety of areas. One area of interest is its potential as a treatment for addiction. This compound has been found to block the reinforcing effects of drugs such as cocaine and nicotine in animal models, suggesting that it may be a promising candidate for the treatment of addiction. This compound has also been studied for its potential as a treatment for depression and anxiety, as it has been found to increase levels of certain neurotransmitters in the brain that are associated with these conditions.
properties
IUPAC Name |
N-methyl-N-(1-methylpiperidin-4-yl)-3-nitro-4-piperidin-1-ylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N4O3/c1-20-12-8-16(9-13-20)21(2)19(24)15-6-7-17(18(14-15)23(25)26)22-10-4-3-5-11-22/h6-7,14,16H,3-5,8-13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATRGVDCWSKRJFG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)N(C)C(=O)C2=CC(=C(C=C2)N3CCCCC3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.